5-(benzyloxy)-2-(4-(4-methoxyphenyl)piperazine-1-carbonyl)-4H-pyran-4-one
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Description
5-(benzyloxy)-2-(4-(4-methoxyphenyl)piperazine-1-carbonyl)-4H-pyran-4-one is a useful research compound. Its molecular formula is C24H24N2O5 and its molecular weight is 420.465. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
Compounds with structural features similar to "5-(benzyloxy)-2-(4-(4-methoxyphenyl)piperazine-1-carbonyl)-4H-pyran-4-one" are often synthesized for the development of new chemical entities. For instance, novel 1,2,4-triazole derivatives have been synthesized and investigated for their antimicrobial activities, showcasing the potential for such compounds in contributing to the development of new antibiotics or antimicrobial agents (Bektaş et al., 2007).
Pharmacological Activities
Similar structural compounds have been evaluated for various pharmacological activities. For example, derivatives of piperazine, a core structure in the compound of interest, have been studied for their potential as serotonin receptor antagonists, which could have implications in treating neurological and psychiatric disorders (Raghupathi et al., 1991).
Anti-Inflammatory and Analgesic Agents
Research has been conducted on novel heterocyclic compounds derived from benzofuran and piperazine for their anti-inflammatory and analgesic properties, suggesting possible applications in developing new treatments for inflammation and pain (Abu‐Hashem et al., 2020).
Biofilm and Enzyme Inhibition
Some piperazine-linked compounds have been synthesized and tested for their ability to inhibit bacterial biofilms and specific enzymes, such as MurB, which is crucial in bacterial cell wall synthesis. This research indicates potential applications in addressing antibiotic resistance and developing new antimicrobial strategies (Mekky & Sanad, 2020).
Antiviral Activities
Research on benzamide-based 5-aminopyrazoles and their derivatives has shown significant antiviral activities against avian influenza, highlighting the potential of structurally similar compounds in antiviral drug development (Hebishy et al., 2020).
Properties
IUPAC Name |
2-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-5-phenylmethoxypyran-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O5/c1-29-20-9-7-19(8-10-20)25-11-13-26(14-12-25)24(28)22-15-21(27)23(17-31-22)30-16-18-5-3-2-4-6-18/h2-10,15,17H,11-14,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLJNJJSCPVMPHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC(=O)C(=CO3)OCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.